6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one

• IUPAC Name: 6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C9H8N4OS/c10-6-4-2-1-3-5(6)7-8(14)11-9(15)13-12-7/h1-4H,10H2,(H2,11,13,14,15)
• InChI Key: TZQIBJNEKJDVAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NNC(=NC2=O)S)N
• Molecular Formula: C9H8N4OS
• Molecular Weight: 220.25 g/mol

Description

The compound with the identifier “6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one” is a chemical substance that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one” involves several steps, each requiring precise conditions to ensure the desired product is obtained. The synthetic route typically begins with the selection of appropriate starting materials, which undergo a series of chemical reactions, including condensation, cyclization, and functional group modifications. The reaction conditions, such as temperature, pressure, and the use of catalysts, are carefully controlled to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of “this compound” is scaled up using large reactors and continuous flow systems. The process involves the same fundamental chemical reactions as in the laboratory but is optimized for efficiency and cost-effectiveness. Industrial production also incorporates advanced purification techniques, such as distillation, crystallization, and chromatography, to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

The compound “6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the molecule is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of “this compound” are carried out under specific conditions to achieve the desired transformations. Common reagents include acids, bases, and solvents that facilitate the reaction. The temperature, pressure, and reaction time are adjusted based on the nature of the reaction and the desired product.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce ketones or carboxylic acids, while reduction reactions may yield alcohols or amines. Substitution reactions can result in a variety of functionalized derivatives.

Scientific Research Applications

The compound “6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its use as a probe in biochemical assays.

Medicine: Research is ongoing to explore the compound’s potential therapeutic applications, such as its use in drug development and as a diagnostic tool.

Industry: “this compound” is utilized in various industrial processes, including the manufacture of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism by which “6-(2-aminophenyl)-3-sulfanyl-2H-1,2,4-triazin-5-one” exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and influencing cellular processes. The exact mechanism of action depends on the context in which the compound is used, such as its role in a biochemical assay or its therapeutic potential in medicine.